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Introduction

Calcium phosphinate, also known as calcium hypophosphite, is an inorganic compound with
the chemical formula Ca(H2PO2)2. It is the calcium salt of phosphinic acid. This technical guide
provides a detailed overview of its fundamental chemical and physical properties, synthesis
methodologies, and key applications. The information is curated for professionals in research,
science, and drug development who require a thorough understanding of this versatile
compound.

Chemical and Physical Properties

Calcium phosphinate is a white, free-flowing crystalline powder or monoclinic prismatic crystals.
[1][2][3][4] It is stable under recommended storage conditions.[1] The compound is a flammable
solid and can be harmful if swallowed, causing serious eye irritation.[1] When heated to
decomposition, it emits toxic fumes of phosphorous oxides and can form phosphine, a
spontaneously flammable gas in air.[1]

Quantitative Data Summary

The following tables summarize the key quantitative properties of calcium phosphinate.

Table 1: General and Physical Properties
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Property Value Reference
Molecular Formula Ca(HzP02)2 516171
Molecular Weight 170.05 g/mol [41[6]
Computed Molecular Weight 166.02 g/mol [1][8]
Appearance White c'ry'stalline powder, IEI]

monoclinic crystals
Density 2.243 g/cm3 at 20 °C [1]
Decomposition Temperature 200 °C [2]
Boiling Point >350 °C [1]
pH (5% solution) 6.0-8.0 [4]

Table 2: Solubility Data
Solvent Solubility '(I;tz:n)\perature pH Reference
Water 117.1 g/L 25 5.5 [1]
Water 154 g/L 25 [1][2]
Water 12.5 g/100 mL 100 [4]
Water 16.7 g/100g Room [9]
Temperature

Alcohol Insoluble [4]
Glycerol Slightly soluble [1]

Synthesis of Calcium Phosphinate

Calcium phosphinate can be synthesized through several methods. The most common

approaches are the double decomposition reaction and the reaction of elemental phosphorus

with an alkaline earth hydroxide.
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Double Decomposition Method

This method involves the reaction of a soluble calcium salt, such as calcium chloride or calcium
nitrate, with a soluble hypophosphite, typically sodium hypophosphite.[10][11] The resulting
calcium phosphinate, being less soluble, precipitates out of the solution.

Sodium Hypophosphite Calcium Phosphinate -_> . .
(Solution) (Precipitate) Pure Calcium Phosphinate
Reaction Crystallizer
Calcium Chloride Sodium Chloride
(Solution) (in solution)
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Synthesis of Calcium Phosphinate via Double Decomposition.

Yellow Phosphorus and Lime Method

Another established industrial method involves the direct reaction of yellow (white) phosphorus
with milk of lime (calcium hydroxide) in an aqueous solution.[10][11] This reaction is typically
carried out at elevated temperatures and produces calcium phosphinate along with phosphine
gas as a byproduct.[11]

Experimental Protocols for Characterization

The characterization of calcium phosphinate involves several analytical techniques to
determine its structure, purity, and physical properties.

Structural Characterization

o X-ray Diffraction (XRD): XRD is a fundamental technique used to determine the crystal
structure of calcium phosphinate. The analysis of the diffraction pattern provides information
about the lattice parameters and space group. For instance, the crystal structure of a double
salt, calcium sodium hypophosphite, has been determined to be cubic.[12]
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e Scanning Electron Microscopy (SEM): SEM is employed to study the morphology and
particle size of the synthesized calcium phosphinate crystals.[10] This technique provides
high-resolution images of the sample's surface, revealing details about its shape and
uniformity.[10]

Thermal Analysis

e Thermogravimetric Analysis (TGA): TGA is used to evaluate the thermal stability and
decomposition behavior of calcium phosphinate. The analysis measures the change in mass
of a sample as a function of temperature, indicating the temperatures at which
decomposition occurs.[13]

 Differential Scanning Calorimetry (DSC): DSC is utilized to investigate the thermal transitions
of the material, such as melting and crystallization behavior, by measuring the heat flow into
or out of a sample as it is heated or cooled.[13]

Applications of Calcium Phosphinate

Calcium phosphinate has a wide range of applications across various industries due to its
chemical properties.
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Key Application Areas of Calcium Phosphinate.

e Pharmaceuticals and Nutraceuticals: It serves as a bioavailable source of calcium and
phosphorus in dietary supplements, supporting bone health and metabolic functions.[4] It is
also used in the synthesis of certain pharmaceutical drugs and acts as an antioxidant.[14]
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o Flame Retardant: Calcium phosphinate is utilized as a non-halogenated, phosphorus-based
flame retardant for plastics and polymers.[4][9]

o Chemical Plating: It is employed in the process of electroless nickel plating.[3][9]

e Agriculture and Animal Nutrition: In agriculture, it can be used as a fertilizer.[14] It also
serves as a food additive in animal nutrition to ensure adequate mineral intake.[11][14]

e Corrosion Inhibitor: Calcium phosphinate is used as a corrosion inhibitor.[10]

Safety and Handling

Calcium phosphinate is a flammable solid and should be handled with care.[1][15] It is
important to avoid dust formation and sources of ignition.[1] Personal protective equipment,
including safety glasses and gloves, should be worn when handling the compound.[1] In case
of a spill, it should be swept up and placed in a suitable container for disposal, avoiding entry
into drains.[1]

This guide provides a foundational understanding of calcium phosphinate. For specific
applications and in-depth experimental procedures, further consultation of specialized literature
is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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